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Compound Name: Arachidoyl-coa

Cat. No.: B100429 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Arachidoyl-CoA (C20:0-CoA) is a long-chain saturated acyl-coenzyme A thioester

involved in various metabolic pathways, including fatty acid metabolism and lipid synthesis.

Accurate quantification of Arachidoyl-CoA in biological matrices is crucial for understanding its

physiological and pathological roles. High-Performance Liquid Chromatography (HPLC) is a

robust and widely used technique for the separation and quantification of acyl-CoA species.[1]

[2] This document provides a detailed protocol for the extraction and quantification of

Arachidoyl-CoA from biological samples using reversed-phase HPLC with UV detection.

Principle This method involves the extraction of total acyl-CoAs from tissue or cell

homogenates, followed by solid-phase purification. The purified acyl-CoAs are then separated

by reversed-phase HPLC on a C18 column using a gradient elution program. Quantification is

achieved by monitoring the column eluent at 260 nm, the wavelength at which the adenine

moiety of the coenzyme A molecule exhibits maximum absorbance.[3][4]
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3. Collect Supernatant Discard Pellet
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(Load, Wash, Elute)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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